molecular formula C₁₇H₁₃D₄N₅O₅ B1151412 N2-Acetyl Acyclovir Benzoate-d4

N2-Acetyl Acyclovir Benzoate-d4

Cat. No.: B1151412
M. Wt: 375.37
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N2-Acetyl Acyclovir Benzoate-d4 is a deuterated analog of acyclovir, a well-known antiviral agent. This compound is chemically modified by replacing four hydrogen atoms with deuterium at specific positions, as indicated by the "-d4" suffix. The deuterium substitution enhances its utility as a stable isotope-labeled internal standard in mass spectrometry-based analytical methods, ensuring precise quantification of acyclovir and its metabolites in pharmacokinetic studies . The molecular formula of the deuterated variant is inferred to be C₁₇H₁₃D₄N₅O₅, with a molecular weight of approximately 375.37 g/mol (based on adjustments from the d5 analog described in ). Its non-deuterated counterpart, N2-Acetyl Acyclovir Benzoate, shares the same core structure but lacks isotopic labeling, making it less suitable for analytical applications requiring isotopic differentiation .

Properties

Molecular Formula

C₁₇H₁₃D₄N₅O₅

Molecular Weight

375.37

Synonyms

N-[9-[[2-(Benzoyloxy)ethoxy]methyl]-6,9-dihydro-6-oxo-1H-purin-2-yl]-acetamide-d4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Non-Deuterated Analogs: N2-Acetyl Acyclovir

The non-deuterated form, N2-Acetyl Acyclovir, serves as a metabolite or impurity in acyclovir formulations. Unlike its deuterated counterpart, it lacks isotopic labeling, limiting its use in advanced analytical techniques. Structurally, it retains the acetyl and benzoate modifications, which may influence solubility and metabolic stability. However, acyclovir derivatives, including non-deuterated forms, are plagued by poor oral bioavailability (15–30%) due to low solubility, as highlighted in cocrystallization studies aimed at improving dissolution rates .

Other Deuterated Acyclovir Derivatives

  • N7-(2-Hydroxyethyl-d4)adenine : This deuterated impurity of acyclovir (Molecular Formula: C₁₀H₈D₄O₄; MW: 200.23 g/mol) shares the deuterium substitution but differs in functional groups, replacing the acetyl-benzoate moiety with a hydroxyethyl group. It is primarily used as a reference material in impurity profiling .
  • 2-(Hydroxymethoxy)ethyl-d4 Benzoate: Another deuterated analog (MW: 200.23 g/mol), this compound is structurally distinct but retains the benzoate ester group, emphasizing the versatility of deuterium labeling in modifying pharmacokinetic properties .

Non-Acyclovir Antiviral Compounds: PDSTP

PDSTP, a non-deuterated antiviral compound, demonstrates superior efficacy to acyclovir in multiple preclinical models (e.g., herpetic encephalitis, genital herpes, and SARS-CoV-2 pneumonia).

Data Table: Key Properties of N2-Acetyl Acyclovir Benzoate-d4 and Analogs

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Isotope Type Primary Application
This compound C₁₇H₁₃D₄N₅O₅ ~375.37 Not Provided Deuterium (d4) Analytical internal standard
N2-Acetyl Acyclovir Benzoate (Non-d4) C₁₇H₁₇N₅O₅ 367.35 133186-23-9 None Metabolite/Impurity reference
N7-(2-Hydroxyethyl-d4)adenine C₇H₅D₄N₅O₂ 200.23 PA STI 048930 Deuterium (d4) Impurity profiling
PDSTP Not Provided Not Provided Not Provided None Broad-spectrum antiviral therapy

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.